Cas no 791595-79-4 (7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)-)
791595-79-4 structure
Product Name:7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)-
CAS No:791595-79-4
MF:C9H4F3N3S
MW:243.20837020874
CID:1795759
Update Time:2024-11-27
7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)-
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- Inchi: 1S/C9H4F3N3S/c10-9(11,12)5-1-2-6-7(4(5)3-13)16-8(14)15-6/h1-2H,(H2,14,15)
- InChI Key: BSWIACWXDVXFFA-UHFFFAOYSA-N
- SMILES: S1C2=C(C#N)C(C(F)(F)F)=CC=C2N=C1N
Experimental Properties
- Density: 1.59±0.1 g/cm3(Predicted)
- Boiling Point: 401.1±55.0 °C(Predicted)
- pka: -0.05±0.30(Predicted)
7-Benzothiazolecarbonitrile, 2-amino-6-(trifluoromethyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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